Cas no 1016524-36-9 (2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamid e)

• Product Name: 2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamid e
• CAS No: 1016524-36-9
• MF: C₈H₁₈N₄O
• MW: 186.254721164703
• CID: 5185542
• Update Time: 2025-10-29

2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamid e Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamid e

• Inchi： 1S/C8H18N4O/c1-2-11-3-5-12(6-4-11)7-8(9)10-13/h13H,2-7H2,1H3,(H2,9,10)
• InChI Key： SHMCTNCANOVUMI-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CCN(CC)CC1

Additional information on 2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamid e

Comprehensive Overview of 2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamide (CAS No. 1016524-36-9): Properties, Applications, and Research Insights

2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamide (CAS No. 1016524-36-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often abbreviated for convenience in research literature, belongs to the class of hydroxyethanimidamide derivatives, which are known for their versatile reactivity and biological activity. The presence of both the ethylpiperazine moiety and the hydroxyethanimidamide group in its structure makes it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in hydroxamic acid derivatives and related compounds, such as 2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamide, due to their potential role in modulating enzymatic activity. Researchers are particularly focused on their applications in targeting specific pathways involved in cellular regulation. For instance, this compound has been explored in the context of histone deacetylase (HDAC) inhibition, a hot topic in oncology and epigenetics. The ability of such compounds to influence gene expression has made them promising candidates for next-generation therapeutics.

The synthesis of CAS No. 1016524-36-9 involves multi-step organic reactions, often starting with the functionalization of piperazine cores followed by the introduction of the hydroxyethanimidamide group. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its solubility in polar solvents such as DMSO and methanol facilitates its use in in vitro assays, a key factor driving its adoption in high-throughput screening platforms.

From a commercial perspective, the demand for 2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamide is rising, particularly among contract research organizations (CROs) and academic labs focusing on medicinal chemistry. Its relevance in fragment-based drug design and lead optimization processes underscores its value in modern drug development pipelines. Online searches for this compound often include queries like "hydroxyethanimidamide suppliers", "CAS 1016524-36-9 solubility data", or "ethylpiperazine derivatives in drug discovery", reflecting its niche but growing prominence.

Beyond its pharmaceutical potential, 2-(4-ethylpiperazin-1-yl)-N'-hydroxyethanimidamide is also studied for its physicochemical properties, such as logP values and hydrogen bonding capacity, which are critical for predicting its ADME (Absorption, Distribution, Metabolism, Excretion) profile. Computational chemists frequently incorporate this compound into molecular docking simulations to explore its interactions with biological targets, leveraging tools like AutoDock or Schrödinger Suite.

In summary, CAS No. 1016524-36-9 represents a compelling case study in the intersection of organic synthesis and biomedical research. Its dual functionality as a hydrogen bond donor and metal-chelating agent opens doors to diverse applications, from enzyme inhibition to chemical biology probes. As the scientific community continues to unravel its full potential, this compound is poised to remain a focal point in innovative therapeutic strategies.